Cas no 380847-06-3 (1,4-Bis(2-naphthylsulfonyl)-1,4-diazaperhydroepine)

1,4-Bis(2-naphthylsulfonyl)-1,4-diazaperhydroepine is a specialized organic compound featuring a diazaperhydroepine core functionalized with two 2-naphthylsulfonyl groups. This structure imparts unique steric and electronic properties, making it valuable in synthetic chemistry and pharmaceutical research. The naphthylsulfonyl moieties enhance stability and reactivity, facilitating applications as an intermediate in heterocyclic synthesis or as a ligand in catalytic systems. Its rigid framework and electron-withdrawing sulfonyl groups contribute to controlled reactivity, particularly in nucleophilic substitution or cross-coupling reactions. The compound’s well-defined molecular architecture also supports studies in supramolecular chemistry or material science, where precise functionalization is critical. Suitable for controlled environments, it requires handling under inert conditions due to potential sensitivity.
1,4-Bis(2-naphthylsulfonyl)-1,4-diazaperhydroepine structure
380847-06-3 structure
Product Name:1,4-Bis(2-naphthylsulfonyl)-1,4-diazaperhydroepine
CAS No:380847-06-3
MF:C25H24N2O4S2
MW:480.599063873291
MDL:MFCD01567397
CID:5026053
Update Time:2026-02-28

1,4-Bis(2-naphthylsulfonyl)-1,4-diazaperhydroepine Chemical and Physical Properties

Names and Identifiers

    • 1,4-bis(2-naphthylsulfonyl)-1,4-diazaperhydroepine
    • 1,4-bis(naphthalene-2-sulfonyl)-1,4-diazepane
    • 1,4-Bis(2-naphthylsulfonyl)-1,4-diazaperhydroepine
    • MDL: MFCD01567397
    • Inchi: 1S/C25H24N2O4S2/c28-32(29,24-12-10-20-6-1-3-8-22(20)18-24)26-14-5-15-27(17-16-26)33(30,31)25-13-11-21-7-2-4-9-23(21)19-25/h1-4,6-13,18-19H,5,14-17H2
    • InChI Key: MSIVJNAYNYSLBC-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2C=CC=CC=2C=1)(N1CCCN(CC1)S(C1C=CC2C=CC=CC=2C=1)(=O)=O)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 4
  • Complexity: 807
  • XLogP3: 4.5
  • Topological Polar Surface Area: 91.5

1,4-Bis(2-naphthylsulfonyl)-1,4-diazaperhydroepine Pricemore >>

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1,4-Bis(2-naphthylsulfonyl)-1,4-diazaperhydroepine Suppliers

Amadis Chemical Company Limited
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(CAS:380847-06-3)1,4-Bis(2-naphthylsulfonyl)-1,4-diazaperhydroepine
Order Number:A1183780
Stock Status:in Stock
Quantity:10g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:53
Price ($):286.0/224.0
Email:sales@amadischem.com

Additional information on 1,4-Bis(2-naphthylsulfonyl)-1,4-diazaperhydroepine

1,4-Bis(2-naphthylsulfonyl)-1,4-diazaperhydroepine: A Comprehensive Overview

The compound with CAS No. 380847-06-3, commonly referred to as 1,4-Bis(2-naphthylsulfonyl)-1,4-diazaperhydroepine, is a highly specialized organic molecule that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its unique structure, which incorporates two naphthyl sulfonyl groups attached to a diazaperhydroepine framework. The naphthyl sulfonyl groups contribute to the molecule's electronic properties, while the diazaperhydroepine core provides a rigid and planar structure, making it an intriguing candidate for various applications.

Recent studies have highlighted the potential of 1,4-Bis(2-naphthylsulfonyl)-1,4-diazaperhydroepine in the development of advanced materials. Researchers have explored its use as a building block for constructing two-dimensional (2D) materials, such as graphene analogues and transition metal dichalcogenides (TMDs). The molecule's ability to form stable π-interactions has been leveraged to create layered structures with exceptional electronic and mechanical properties. These findings have opened new avenues for its application in nanotechnology and optoelectronics.

In terms of synthesis, the preparation of 1,4-Bis(2-naphthylsulfonyl)-1,4-diazaperhydroepine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the sulfonation of naphthalene derivatives and subsequent coupling reactions to assemble the final product. Recent advancements in catalysis have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

The electronic properties of 1,4-Bis(2-naphthylsulfonyl)-1,4-diazaperhydroepine have been extensively studied using computational chemistry tools. These studies reveal that the molecule exhibits a high degree of conjugation due to the extended π-system provided by the naphthyl sulfonyl groups. This conjugation enhances its ability to absorb light in the visible spectrum, making it a promising candidate for photovoltaic applications. Furthermore, its thermal stability has been tested under various conditions, demonstrating its suitability for high-temperature environments.

One of the most exciting developments involving this compound is its role in drug delivery systems. Scientists have explored its potential as a carrier for hydrophobic drugs due to its amphiphilic nature. The molecule's ability to form self-assembled structures in aqueous solutions has been exploited to create nanocarriers that can encapsulate and deliver therapeutic agents with high efficiency. Initial in vitro studies have shown promising results, indicating its potential in targeted drug delivery.

In conclusion, 1,4-Bis(2-naphthylsulfonyl)-1,4-diazaperhydroepine (CAS No. 380847-06-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and properties make it an invaluable tool for researchers in synthetic chemistry, materials science, and drug delivery systems. As ongoing research continues to uncover new possibilities for this compound, it is poised to play a significant role in advancing technological and medical innovations.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:380847-06-3)1,4-Bis(2-naphthylsulfonyl)-1,4-diazaperhydroepine
A1183780
Purity:99%/99%
Quantity:10g/5g
Price ($):286.0/224.0
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